Phenylglyoxal
Phenylglyoxal
Phenylglyoxal belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. Phenylglyoxal is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Phenylglyoxal has been primarily detected in feces.
Phenylglyoxal is a member of phenylacetaldehydes.
A reagent that is highly selective for the modification of arginyl residues. It is used to selectively inhibit various enzymes and acts as an energy transfer inhibitor in photophosphorylation.
Phenylglyoxal is a member of phenylacetaldehydes.
A reagent that is highly selective for the modification of arginyl residues. It is used to selectively inhibit various enzymes and acts as an energy transfer inhibitor in photophosphorylation.
Brand Name:
Vulcanchem
CAS No.:
1074-12-0
VCID:
VC20980923
InChI:
InChI=1S/C8H6O2/c9-6-8(10)7-4-2-1-3-5-7/h1-6H
SMILES:
C1=CC=C(C=C1)C(=O)C=O
Molecular Formula:
C8H6O2
Molecular Weight:
134.13 g/mol
Phenylglyoxal
CAS No.: 1074-12-0
Cat. No.: VC20980923
Molecular Formula: C8H6O2
Molecular Weight: 134.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenylglyoxal belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. Phenylglyoxal is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Phenylglyoxal has been primarily detected in feces. Phenylglyoxal is a member of phenylacetaldehydes. A reagent that is highly selective for the modification of arginyl residues. It is used to selectively inhibit various enzymes and acts as an energy transfer inhibitor in photophosphorylation. |
|---|---|
| CAS No. | 1074-12-0 |
| Molecular Formula | C8H6O2 |
| Molecular Weight | 134.13 g/mol |
| IUPAC Name | 2-oxo-2-phenylacetaldehyde |
| Standard InChI | InChI=1S/C8H6O2/c9-6-8(10)7-4-2-1-3-5-7/h1-6H |
| Standard InChI Key | OJUGVDODNPJEEC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)C=O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)C=O |
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